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Compound of Interest

Compound Name:

1-Chloro-6-(5-(prop-1-

ynyl)thiophen-2-yl)hexa-3,5-diyn-

2-ol

CAS No.: 78876-52-5

Cat. No.: B154543

Get Quote

Welcome to the comprehensive technical support guide for CAS 78876-52-5, chemically

identified as 1-chloro-6-(5-(prop-1-ynyl)thiophen-2-yl)hexa-3,5-diyn-2-ol. This document is

intended for researchers, scientists, and drug development professionals. Here, we provide in-

depth guidance on the handling, storage, and troubleshooting for this specialized research

chemical. Our recommendations are grounded in the compound's chemical structure and best

practices for related chemical classes.

Compound Overview and Structural Insights
CAS 78876-52-5 is a complex organic molecule featuring a thiophene ring, a polyyne chain, a

terminal alkyne, a chloro group, and a secondary alcohol.[1][2][3][4] Its utility as an

intermediate in organic synthesis for pharmaceuticals and materials science stems from these

reactive functional groups.[3] However, the very features that make it synthetically valuable—

the conjugated diyne system and terminal alkyne—also suggest potential instability.

Polyacetylene-like structures are known for their reactivity and sensitivity to air and light.[5][6]

[7]
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Identifier Value

CAS Number 78876-52-5

Chemical Name
1-chloro-6-(5-(prop-1-ynyl)thiophen-2-yl)hexa-

3,5-diyn-2-ol

Molecular Formula C₁₃H₉ClOS

Molecular Weight 248.73 g/mol

Safe Handling and Storage Recommendations
Proper handling and storage are critical to maintaining the integrity of CAS 78876-52-5 and

ensuring user safety. The following recommendations are based on supplier data and the

chemical properties of its constituent functional groups.

Frequently Asked Questions: Storage
Q: What is the recommended storage temperature for CAS 78876-52-5?

A: The recommended long-term storage condition is 2-8°C, dry, and sealed.[3] Some suppliers

of structurally similar compounds also recommend storage at -20°C to further minimize

degradation. If you do not plan to use the material for an extended period, -20°C is a

reasonable alternative.

Q: Should I store this compound under an inert atmosphere?

A: Yes, for optimal stability, it is highly recommended to store CAS 78876-52-5 under an inert

atmosphere such as argon or nitrogen. The polyyne chain is susceptible to oxidation, and

minimizing exposure to air will prolong the shelf life of the compound.[8]

Q: Is this compound light-sensitive?

A: While specific photostability data is not available, conjugated systems like the one present in

this molecule are often light-sensitive. It is best practice to store the vial in a dark location or

wrapped in aluminum foil to prevent photodegradation.
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Workflow for Receiving and Storing the Compound
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Storage
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Caption: Workflow for receiving and storing CAS 78876-52-5.
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The solubility of a compound is a critical parameter for its use in experiments. While

quantitative solubility data for CAS 78876-52-5 is not readily available, we can infer its likely

solubility based on the behavior of similar thiophene-containing molecules.

Frequently Asked Questions: Solubility and Solution
Preparation
Q: What solvents are recommended for dissolving CAS 78876-52-5?

A: Thiophene derivatives are typically soluble in a range of organic solvents.[9][10][11][12]

Based on the structure, the following solvents are good starting points for solubility testing:

Solvent Class Examples Notes

Chlorinated Solvents
Dichloromethane (DCM),

Chloroform
Likely to be a good solvent.

Polar Aprotic Solvents

Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF),

Acetone

High dissolving power, but be

aware of potential reactivity

with DMSO.

Ethers
Tetrahydrofuran (THF), Diethyl

ether
Moderate solubility expected.

Alcohols Ethanol, Methanol

The presence of the alcohol

functional group may aid

solubility.

Aqueous Solutions Water
Expected to be insoluble in

water.[9][12]

Q: How should I prepare a stock solution?

A: Follow this general protocol for preparing a stock solution:

Allow the vial of CAS 78876-52-5 to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh the desired amount of the compound in a clean, dry vial.
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Add the desired volume of your chosen solvent.

Vortex or sonicate gently to aid dissolution. If warming is required, do so gently (e.g., 37°C

water bath) and for a minimal amount of time to avoid degradation.

Once dissolved, store the stock solution appropriately. For short-term storage (1-2 weeks), 2-

8°C is acceptable. For longer-term storage, aliquot the solution into single-use vials and

store at -20°C or -80°C to minimize freeze-thaw cycles.

Q: How stable are solutions of this compound?

A: The stability of the compound in solution has not been determined. As a general precaution,

it is best to prepare fresh solutions for each experiment. If you must store solutions, do so at

low temperatures (-20°C or -80°C) and for the shortest possible time. The terminal alkyne and

polyyne functionalities are prone to degradation over time, especially in solution.

Troubleshooting Guide
Encountering unexpected issues is a common part of research. This section provides guidance

on troubleshooting common problems you might face when working with CAS 78876-52-5.
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Problem Potential Cause(s) Recommended Solution(s)

Compound is difficult to

dissolve.

- Incorrect solvent choice.-

Compound has

degraded/polymerized.

- Try a different recommended

solvent (see solubility table).-

Gentle warming or sonication

may help.- If the compound

appears discolored (e.g.,

yellow or brown), it may have

degraded, and a fresh vial

should be used.

Solution appears colored (e.g.,

yellow/brown) when it should

be colorless.

- Degradation of the compound

due to oxidation, light

exposure, or prolonged

storage.

- Prepare a fresh solution from

a new vial of the solid

compound.- Ensure proper

storage conditions are

maintained (dark, cold, inert

atmosphere).

Inconsistent experimental

results.

- Degradation of the stock

solution.- Incomplete

dissolution of the compound.

- Prepare fresh stock solutions

for each experiment.- Visually

inspect the solution to ensure

no solid particles remain

before use.- Aliquot stock

solutions to avoid repeated

freeze-thaw cycles.

Troubleshooting Decision Tree
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Solubility Issues Discoloration Inconsistent Results

Problem Encountered

Difficulty Dissolving? Solution Discolored? Inconsistent Results?

Try another solvent (DCM, DMSO) Prepare fresh solution Prepare fresh stock solution

Gently warm/sonicate

Is solid discolored?

Use new vial

Yes

Verify storage conditions
(dark, cold, inert) Aliquot to avoid freeze-thaw

Click to download full resolution via product page

Caption: Troubleshooting decision tree for CAS 78876-52-5.

Concluding Remarks
While CAS 78876-52-5 is a valuable research tool, its complex structure necessitates careful

handling and storage to ensure its stability and the reproducibility of your experimental results.

By following the guidelines outlined in this technical support center, you can minimize the risk
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of degradation and handle this compound safely and effectively. Always refer to the specific

safety data sheet provided by your supplier for the most comprehensive safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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